Cas no 1270412-74-2 (4-(1-aminoethyl)-3-fluorophenol)

• Product Name: 4-(1-aminoethyl)-3-fluorophenol
• CAS No: 1270412-74-2
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6434956
• PubChem ID: 55282794
• Update Time: 2024-01-15

4-(1-aminoethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminoethyl)-3-fluorophenol
• Phenol, 4-(1-aminoethyl)-3-fluoro-
• EN300-1850629
• AKOS006344366
• 1270412-74-2
• SCHEMBL2427206

• Inchi： 1S/C8H10FNO/c1-5(10)7-3-2-6(11)4-8(7)9/h2-5,11H,10H2,1H3
• InChI Key： OBKMDRKVZXRMBQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(N)C)C(F)=C1

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 251.1±25.0 °C(Predicted)
• pka: 8.53±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols